Cas no 1195716-51-8 (2-(4-bromo-3-methylphenyl)ethan-1-ol)

• Product Name: 2-(4-bromo-3-methylphenyl)ethan-1-ol
• CAS No: 1195716-51-8
• MF: C₉H₁₁BrO
• MW: 215.087042093277
• CID: 6134734
• PubChem ID: 66480316
• Update Time: 2025-11-01

2-(4-bromo-3-methylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-3-methylphenyl)ethan-1-ol
• Benzeneethanol, 4-bromo-3-methyl-
• 4-Bromo-3-methylbenzeneethanol
• SCHEMBL11279849
• EN300-1912897
• A1-18926
• AKOS015825887
• CS-0355207
• 2-(4-bromo-3-methylphenyl)ethanol
• 1195716-51-8

• Inchi： 1S/C9H11BrO/c1-7-6-8(4-5-11)2-3-9(7)10/h2-3,6,11H,4-5H2,1H3
• InChI Key： KYRREYGPAJFLFN-UHFFFAOYSA-N
• SMILES： C1(CCO)=CC=C(Br)C(C)=C1

Computed Properties

• Exact Mass: 213.99933g/mol
• Monoisotopic Mass: 213.99933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.413±0.06 g/cm3(Predicted)
• Boiling Point: 140 °C(Press: 3-5 Torr)
• pka: 14.79±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 2-(4-bromo-3-methylphenyl)ethan-1-ol

Introduction to 2-(4-bromo-3-methylphenyl)ethan-1-ol (CAS No. 1195716-51-8)

2-(4-bromo-3-methylphenyl)ethan-1-ol, identified by its Chemical Abstracts Service (CAS) number 1195716-51-8, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This organic molecule, featuring a brominated aromatic ring and a hydroxyl-substituted ethyl group, has garnered attention due to its structural versatility and potential biological activity. The presence of both bromine and methyl substituents on the phenyl ring enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The structural framework of 2-(4-bromo-3-methylphenyl)ethan-1-ol consists of an aromatic ring substituted at the 4-position with a bromine atom and at the 3-position with a methyl group. This specific substitution pattern imparts unique electronic and steric properties, influencing its interactions with biological targets. The hydroxyl group at the terminal position of the ethyl chain further contributes to its chemical reactivity, enabling various functionalization strategies. Such structural features make this compound a promising candidate for further derivatization and exploration in drug discovery programs.

In recent years, there has been growing interest in developing novel therapeutic agents with improved efficacy and reduced side effects. 2-(4-bromo-3-methylphenyl)ethan-1-ol has emerged as a key intermediate in the synthesis of several pharmacologically active compounds. Its brominated aromatic core is particularly useful in constructing heterocyclic scaffolds, which are prevalent in many modern drugs. For instance, derivatives of this compound have been investigated for their potential role in modulating enzyme activity and receptor binding, particularly in the context of central nervous system (CNS) disorders.

One of the most compelling aspects of 2-(4-bromo-3-methylphenyl)ethan-1-ol is its utility in generating libraries of compounds for high-throughput screening (HTS). The structural diversity introduced by varying the substitution patterns on the aromatic ring allows researchers to explore a wide range of biological activities. Recent studies have demonstrated its application in designing molecules with inhibitory effects on kinases and other enzymes implicated in cancer progression. The bromine atom, in particular, serves as a handle for further chemical modifications, such as Suzuki-Miyaura cross-coupling reactions, which are widely used to construct biaryl structures.

The hydroxyl group in 2-(4-bromo-3-methylphenyl)ethan-1-ol also plays a crucial role in determining its pharmacokinetic properties. Hydroxyl-functionalized compounds often exhibit enhanced solubility and bioavailability, which are critical factors for drug development. Moreover, the presence of this group allows for further derivatization into esters or ethers, which can modify both the metabolic stability and pharmacological profile of the resulting molecules. Such flexibility makes this compound an attractive starting point for medicinal chemists seeking to develop novel therapeutic agents.

Advances in computational chemistry have further enhanced the utility of 2-(4-bromo-3-methylphenyl)ethan-1-ol as a building block. Molecular modeling studies have revealed that its structure can effectively interact with specific protein targets by leveraging both hydrophobic and hydrophilic interactions. These insights have guided the design of more potent and selective derivatives targeting diseases such as neurodegenerative disorders and inflammatory conditions. The ability to predictively model interactions using computational tools has significantly accelerated the drug discovery process, making compounds like 2-(4-bromo-3-methylphenyl)ethan-1-ol indispensable in modern research.

The synthesis of 2-(4-bromo-3-methylphenyl)ethan-1-ol itself is another area of interest within synthetic organic chemistry. Efficient synthetic routes not only ensure scalability but also minimize unwanted byproducts, which is crucial for pharmaceutical applications. Recent methodologies have focused on optimizing reaction conditions to improve yield and purity while reducing environmental impact. For example, catalytic approaches using transition metals have been explored to facilitate key transformations involving the aromatic ring substituents. Such innovations align with broader trends toward green chemistry principles.

In conclusion, 2-(4-bromo-3-methylphenyl)ethan-1-ol (CAS No. 1195716-51-8) represents a versatile and valuable compound in pharmaceutical research. Its unique structural features make it an excellent candidate for synthesizing novel bioactive molecules with potential therapeutic applications across various disease areas. The ongoing exploration of its derivatives and synthetic modifications continues to expand its significance in drug discovery efforts worldwide.